Cas no 274253-36-0 (5-Methoxy-4-methyl-1-phenyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-Methoxy-4-methyl-1-phenyl-1H-pyrazole-3-carboxylic acid
• CAS No: 274253-36-0
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 4712055
• Update Time: 2025-06-08

5-Methoxy-4-methyl-1-phenyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-4-methyl-1-phenyl-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C12H12N2O3/c1-8-10(12(15)16)13-14(11(8)17-2)9-6-4-3-5-7-9/h3-7H,1-2H3,(H,15,16)
• InChI Key： VIRHCIBCQSWPPE-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C(C(=O)O)=NN1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Topological Polar Surface Area: 64.4

5-Methoxy-4-methyl-1-phenyl-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Methoxy-4-methyl-1-phenyl-1H-pyrazole-3-carboxylic acid

Recent Advances in the Study of 5-Methoxy-4-methyl-1-phenyl-1H-pyrazole-3-carboxylic acid (CAS: 274253-36-0)

The compound 5-Methoxy-4-methyl-1-phenyl-1H-pyrazole-3-carboxylic acid (CAS: 274253-36-0) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the role of 5-Methoxy-4-methyl-1-phenyl-1H-pyrazole-3-carboxylic acid as a key intermediate in the synthesis of novel pyrazole derivatives. Pyrazole-based compounds are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of the methoxy and methyl substituents in this particular compound enhances its stability and bioavailability, making it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis of 5-Methoxy-4-methyl-1-phenyl-1H-pyrazole-3-carboxylic acid using a multi-step reaction sequence involving condensation and cyclization reactions. The study reported a high yield of the target compound, with purity exceeding 98%, as confirmed by HPLC and NMR analyses. The optimized synthetic route offers a scalable and cost-effective method for large-scale production, which is crucial for preclinical and clinical studies.

Another significant development is the evaluation of the compound's biological activities. Preliminary in vitro studies have demonstrated its potential as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The compound exhibited selective inhibition of COX-2 over COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects. These findings were corroborated by molecular docking studies, which revealed strong interactions between the compound and the active site of COX-2.

Furthermore, 5-Methoxy-4-methyl-1-phenyl-1H-pyrazole-3-carboxylic acid has shown promise in anticancer research. A recent study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited moderate cytotoxic activity against a panel of cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. Mechanistic studies suggested that the compound induces apoptosis via the mitochondrial pathway, as evidenced by the activation of caspase-3 and -9. These results underscore the potential of this compound as a lead structure for the development of novel anticancer agents.

In addition to its pharmacological properties, the compound's physicochemical characteristics have been extensively studied. Its logP value and solubility profile indicate favorable drug-like properties, making it suitable for oral administration. Computational ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions further support its potential as a drug candidate, with low predicted toxicity and good metabolic stability.

Despite these promising findings, challenges remain in the development of 5-Methoxy-4-methyl-1-phenyl-1H-pyrazole-3-carboxylic acid-based therapeutics. Future research should focus on optimizing its pharmacokinetic properties and conducting in vivo studies to validate its efficacy and safety. Additionally, structure-activity relationship (SAR) studies could help identify more potent derivatives with improved therapeutic profiles.

In conclusion, 5-Methoxy-4-methyl-1-phenyl-1H-pyrazole-3-carboxylic acid (CAS: 274253-36-0) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in anti-inflammatory and anticancer applications. Continued research efforts are warranted to fully exploit its therapeutic potential and translate these findings into clinical applications.